Cas no 106204-62-0 (1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole)
106204-62-0 structure
Product Name:1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole
CAS No:106204-62-0
MF:C12H9Cl2F3N2
MW:309.114471197128
CID:1174272
PubChem ID:2741092
Update Time:2025-04-20
1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole
- SEW05005
- AC1MCD0Y
- CTK0G3636
- 1H-Pyrazole, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethyl-
- 1-(2,6-dichloro-4-trifluoromethylphenyl)-3,5-dimethylpyrazole
- ZINC00110936
- 3,5-dimethyl-1-(2,6-dichloro-4-trifluoromethylphenyl)-1H-pyrazole
- ACMC-20m9uh
- SureCN6976717
- SEW05005; AC1MCD0Y; CTK0G3636; 1H-Pyrazole, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethyl-; 1-(2,6-dichloro-4-trifluoromethylphenyl)-3,5-dimethylpyrazole; ZINC00110936; 3,5-dimethyl-1-(2,6-dichloro-4-trifluoromethylphenyl)-1H-pyrazole; 1-(2,6-Dichloro-4-trifluoromethylphenyl)-3,5-dimethylpyrazole; ACMC-20m9uh; SureCN6976717;
- DTXSID30372409
- CCG-250253
- BRD-K58689556-001-01-2
- 106204-62-0
- SCHEMBL6976717
-
- Inchi: 1S/C12H9Cl2F3N2/c1-6-3-7(2)19(18-6)11-9(13)4-8(5-10(11)14)12(15,16)17/h3-5H,1-2H3
- InChI Key: NWVMGWMIQCRKNB-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(F)(F)F)C=C(C=1N1C(C)=CC(C)=N1)Cl
Computed Properties
- Exact Mass: 308.0094882g/mol
- Monoisotopic Mass: 308.0094882g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 17.8Ų
1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
106204-62-0 (1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk